Cas no 1131614-09-9 (Ethyl 4-ethoxy-3-iodobenzoate)

• Product Name: Ethyl 4-ethoxy-3-iodobenzoate
• CAS No: 1131614-09-9
• MF: C₁₁H₁₃IO₃
• MW: 320.123595952988
• CID: 1030645
• PubChem ID: 44829074
• Update Time: 2025-04-20

Ethyl 4-ethoxy-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-ethoxy-3-iodobenzoate
• 4-ethoxy-3-iodo-benzoic acid ethyl ester
• A802861
• DTXSID10661161
• MXPVGVLCSXIAHE-UHFFFAOYSA-N
• 4-ethoxy-3-iodobenzoic acid ethyl ester
• SCHEMBL4985115
• DB-060395
• 1131614-09-9
• ethyl 4-ethoxy-3-iodanyl-benzoate
• AKOS015843526
• Ethyl4-ethoxy-3-iodobenzoate

• Inchi： 1S/C11H13IO3/c1-3-14-10-6-5-8(7-9(10)12)11(13)15-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： MXPVGVLCSXIAHE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1OCC

Computed Properties

• Exact Mass: 319.99094g/mol
• Monoisotopic Mass: 319.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters